Cas no 2580227-94-5 (5-{[(Benzyloxy)carbonyl]amino}-6-chloropyrazine-2-carboxylic acid)
5-{[(Benzyloxy)carbonyl]amino}-6-chloropyrazine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-{[(benzyloxy)carbonyl]amino}-6-chloropyrazine-2-carboxylic acid
- 2580227-94-5
- EN300-27727827
- 5-{[(Benzyloxy)carbonyl]amino}-6-chloropyrazine-2-carboxylic acid
-
- Inchi: 1S/C13H10ClN3O4/c14-10-11(15-6-9(16-10)12(18)19)17-13(20)21-7-8-4-2-1-3-5-8/h1-6H,7H2,(H,18,19)(H,15,17,20)
- InChI Key: DFTHQTCSBMCCNC-UHFFFAOYSA-N
- SMILES: ClC1C(=NC=C(C(=O)O)N=1)NC(=O)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 307.0359835g/mol
- Monoisotopic Mass: 307.0359835g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 376
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 101Ų
5-{[(Benzyloxy)carbonyl]amino}-6-chloropyrazine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27727827-0.05g |
5-{[(benzyloxy)carbonyl]amino}-6-chloropyrazine-2-carboxylic acid |
2580227-94-5 | 95.0% | 0.05g |
$671.0 | 2025-03-19 | |
| Enamine | EN300-27727827-0.1g |
5-{[(benzyloxy)carbonyl]amino}-6-chloropyrazine-2-carboxylic acid |
2580227-94-5 | 95.0% | 0.1g |
$703.0 | 2025-03-19 | |
| Enamine | EN300-27727827-0.25g |
5-{[(benzyloxy)carbonyl]amino}-6-chloropyrazine-2-carboxylic acid |
2580227-94-5 | 95.0% | 0.25g |
$735.0 | 2025-03-19 | |
| Enamine | EN300-27727827-0.5g |
5-{[(benzyloxy)carbonyl]amino}-6-chloropyrazine-2-carboxylic acid |
2580227-94-5 | 95.0% | 0.5g |
$768.0 | 2025-03-19 | |
| Enamine | EN300-27727827-1.0g |
5-{[(benzyloxy)carbonyl]amino}-6-chloropyrazine-2-carboxylic acid |
2580227-94-5 | 95.0% | 1.0g |
$800.0 | 2025-03-19 | |
| Enamine | EN300-27727827-2.5g |
5-{[(benzyloxy)carbonyl]amino}-6-chloropyrazine-2-carboxylic acid |
2580227-94-5 | 95.0% | 2.5g |
$1568.0 | 2025-03-19 | |
| Enamine | EN300-27727827-5.0g |
5-{[(benzyloxy)carbonyl]amino}-6-chloropyrazine-2-carboxylic acid |
2580227-94-5 | 95.0% | 5.0g |
$2318.0 | 2025-03-19 | |
| Enamine | EN300-27727827-10.0g |
5-{[(benzyloxy)carbonyl]amino}-6-chloropyrazine-2-carboxylic acid |
2580227-94-5 | 95.0% | 10.0g |
$3438.0 | 2025-03-19 |
5-{[(Benzyloxy)carbonyl]amino}-6-chloropyrazine-2-carboxylic acid Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 5-{[(Benzyloxy)carbonyl]amino}-6-chloropyrazine-2-carboxylic acid
Recent Advances in the Application of 5-{[(Benzyloxy)carbonyl]amino}-6-chloropyrazine-2-carboxylic acid (CAS: 2580227-94-5) in Chemical Biology and Pharmaceutical Research
5-{[(Benzyloxy)carbonyl]amino}-6-chloropyrazine-2-carboxylic acid (CAS: 2580227-94-5) is a pyrazine derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting enzyme inhibition and protein-protein interactions. Recent studies have highlighted its potential in the design of novel kinase inhibitors and modulators of cellular signaling pathways.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2580227-94-5 as a building block for the development of selective JAK2 inhibitors. The researchers utilized this compound to introduce specific steric and electronic properties that enhanced binding affinity while maintaining favorable pharmacokinetic profiles. The resulting analogs showed promising activity in preclinical models of myeloproliferative disorders, with several candidates advancing to IND-enabling studies.
In the field of antibiotic development, a team from the University of Cambridge reported in Nature Chemical Biology (2024) the use of 5-{[(Benzyloxy)carbonyl]amino}-6-chloropyrazine-2-carboxylic acid as a core structure for novel bacterial transpeptidase inhibitors. The chloropyrazine moiety was found to be critical for covalent binding to the active site serine residue, while the benzyloxycarbonyl group provided optimal protection during synthetic transformations. This approach led to compounds with potent activity against drug-resistant Gram-positive pathogens.
Recent advancements in synthetic methodology have also expanded the utility of this compound. A 2024 ACS Catalysis paper described a novel palladium-catalyzed cross-coupling reaction that enables direct functionalization of the chloropyrazine ring while preserving the sensitive carboxylic acid and protected amine functionalities. This breakthrough has significantly streamlined the synthesis of complex pyrazine-based pharmacophores for high-throughput screening campaigns.
From a structural perspective, crystallographic studies published in Acta Crystallographica Section D (2023) have provided detailed insights into the molecular interactions of derivatives containing the 2580227-94-5 scaffold. These structural analyses reveal how subtle modifications to the benzyloxycarbonyl group can dramatically influence target engagement and selectivity profiles, offering valuable guidance for structure-based drug design efforts.
In conclusion, 5-{[(Benzyloxy)carbonyl]amino}-6-chloropyrazine-2-carboxylic acid continues to emerge as a valuable chemical tool in medicinal chemistry, with applications spanning multiple therapeutic areas. The compound's unique combination of synthetic accessibility and structural versatility positions it as an important building block for future drug discovery programs. Ongoing research is exploring its potential in targeted protein degradation and covalent inhibitor development, suggesting that its scientific impact will continue to grow in the coming years.
2580227-94-5 (5-{[(Benzyloxy)carbonyl]amino}-6-chloropyrazine-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)